N-(2,4-dimethoxyphenyl)-5-methyl-4-phenyl-1,3-thiazol-2-amine

• IUPAC Name: N-(2,4-dimethoxyphenyl)-5-methyl-4-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C18H18N2O2S/c1-12-17(13-7-5-4-6-8-13)20-18(23-12)19-15-10-9-14(21-2)11-16(15)22-3/h4-11H,1-3H3,(H,19,20)
• InChI Key: INVJXCNVYQISCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC2=C(C=C(C=C2)OC)OC)C3=CC=CC=C3
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-5-methyl-4-phenyl-1,3-thiazol-2-amine, also known as DMPT, is a thiazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 329.42 g/mol.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxyphenyl)-5-methyl-4-phenyl-1,3-thiazol-2-amine is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which regulates energy metabolism and glucose uptake. This compound has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ) pathway, which regulates lipid metabolism and insulin sensitivity. In addition, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which regulate gene expression and cell proliferation.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to increase the expression of genes involved in energy metabolism and mitochondrial biogenesis. This compound has also been shown to reduce inflammation and oxidative stress, which are associated with various diseases such as cancer, diabetes, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-5-methyl-4-phenyl-1,3-thiazol-2-amine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high chemical stability. This compound also has a low toxicity and is well-tolerated by animals. However, this compound has some limitations for lab experiments. It has a low aqueous solubility, which makes it difficult to administer orally or intravenously. This compound also has a short half-life in the body, which limits its therapeutic potential.

Future Directions

There are several future directions for N-(2,4-dimethoxyphenyl)-5-methyl-4-phenyl-1,3-thiazol-2-amine research. In agriculture, this compound can be further investigated for its potential to reduce the environmental impact of animal waste and improve animal health and productivity. In medicine, this compound can be further investigated for its potential therapeutic effects on various diseases such as cancer, Alzheimer's disease, and diabetes. This compound can also be further investigated for its mechanism of action and its effects on gene expression and cell signaling pathways. In material science, this compound can be further investigated for its potential applications in organic electronics, sensors, and photovoltaics.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-5-methyl-4-phenyl-1,3-thiazol-2-amine has been studied extensively for its potential applications in various fields such as agriculture, medicine, and material science. In agriculture, this compound has been shown to enhance the growth and feed conversion efficiency of livestock, poultry, and fish. This compound has also been used as a feed additive to reduce the environmental impact of animal waste by reducing the emission of harmful gases such as ammonia and hydrogen sulfide.
In medicine, this compound has been investigated for its potential therapeutic effects on various diseases such as cancer, Alzheimer's disease, and diabetes. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, which makes it a potential candidate for cancer therapy. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, this compound has been found to regulate glucose metabolism and improve insulin sensitivity, which makes it a potential candidate for diabetes therapy.
In material science, this compound has been used as a precursor for the synthesis of thiazole-based polymers and materials. Thiazole-based materials have unique optical and electronic properties that make them useful for various applications such as organic electronics, sensors, and photovoltaics.